Cas no 952569-57-2 (2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile)

• Product Name: 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• CAS No: 952569-57-2
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 4667060
• PubChem ID: 3468626
• Update Time: 2025-06-14

2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 2-chloro-5,6,7,8-tetrahydro-7,7-dimethyl-
• 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• Inchi： 1S/C12H13ClN2/c1-12(2)4-3-8-5-9(7-14)11(13)15-10(8)6-12/h5H,3-4,6H2,1-2H3
• InChI Key： RKICFLPSLQJSMF-UHFFFAOYSA-N
• SMILES： N1C2=C(CCC(C)(C)C2)C=C(C#N)C=1Cl

Additional information on 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile

Recent Advances in the Study of 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS: 952569-57-2)

The compound 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS: 952569-57-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique tetrahydroquinoline scaffold, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. Recent research has focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile, highlighting its utility in the construction of novel kinase inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study also explored the compound's reactivity, demonstrating its versatility as a building block for further functionalization. These findings underscore the compound's importance in medicinal chemistry, particularly in the design of targeted therapies for cancer and inflammatory diseases.

In addition to its synthetic applications, recent pharmacological studies have shed light on the biological activity of 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile. A 2024 preprint article in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit promising inhibitory activity against specific protein kinases involved in cell proliferation and survival pathways. The study utilized in vitro assays to evaluate the potency and selectivity of these derivatives, identifying several lead compounds with low nanomolar IC50 values. These results suggest that 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

Further investigations into the compound's mechanism of action have been conducted using computational modeling and X-ray crystallography. A collaborative study between academic and industrial researchers, published in ACS Chemical Biology in early 2024, revealed the structural basis for the interaction between 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile derivatives and their kinase targets. The study provided detailed insights into the binding modes and key molecular interactions, facilitating the rational design of more potent and selective inhibitors. These findings are expected to accelerate the development of therapeutics for diseases characterized by dysregulated kinase activity.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile-based drugs. Recent patents filed by pharmaceutical companies indicate ongoing efforts to address these issues, with a focus on improving synthetic efficiency and reducing production costs. Additionally, preclinical studies are underway to evaluate the pharmacokinetics and toxicity profiles of lead compounds derived from this scaffold, with the aim of advancing them to clinical trials in the near future.

In conclusion, 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS: 952569-57-2) represents a promising candidate for the development of novel therapeutics, particularly in the field of kinase inhibition. Recent research has elucidated its synthetic pathways, biological activities, and structural interactions, paving the way for further exploration and optimization. As the field progresses, this compound is likely to play an increasingly important role in the discovery of new drugs for cancer and other diseases.